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Compound of Interest

Compound Name: 3-Ethylbenzophenone

Cat. No.: B196072 Get Quote

Essential Safety and Handling Guide for 3-
Ethylbenzophenone
This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 3-Ethylbenzophenone. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Safety Summary
3-Ethylbenzophenone is a chemical that requires careful handling due to its potential health

and environmental effects. The primary documented hazards include acute oral toxicity and

significant long-term risk to aquatic ecosystems.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

Hazardous to the Aquatic Environment, Long-Term Hazard (Category 1): H410 - Very toxic to

aquatic life with long lasting effects.[1]

Primary Hazards: Identified as an irritant and an environmental hazard.[1]

Signal Word: Warning[1]
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Chemical and Physical Properties
A summary of key quantitative data for 3-Ethylbenzophenone is provided below for quick

reference.

Property Value Source

CAS Number 66067-43-4 [1][2]

Molecular Formula C₁₅H₁₄O [3]

Molecular Weight 210.27 g/mol [1][3][4]

Appearance Liquid [3]

Purity 95% (typical) [3]

Octanol/Water Partition

Coefficient (logP)
3.480 (Calculated) [4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the minimum required PPE for handling 3-Ethylbenzophenone.
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Body Part Required PPE
Specification / Best
Practice

Eyes/Face
Safety Goggles or Safety

Glasses with side shields

Must meet ANSI Z87.1

standards. A face shield should

be worn over goggles if there

is a significant splash risk.[5]

Hands Chemical-resistant gloves

Disposable nitrile or neoprene

gloves are recommended.

Inspect gloves for integrity

before each use and replace

immediately upon

contamination.[5][6]

Body Laboratory Coat

A fully buttoned lab coat

should be worn. Ensure it is

made of a suitable material like

cotton.

Feet Closed-toe shoes

Shoes must cover the entire

foot; perforated shoes or

sandals are not permitted.[5][6]

Respiratory
Not generally required with

adequate ventilation

All handling of 3-

Ethylbenzophenone should

occur inside a certified

chemical fume hood to control

vapor exposure. If engineering

controls are insufficient or

unavailable, a respirator may

be required.[5]

Below is a diagram illustrating the decision-making process for PPE selection based on the

handling task.
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PPE Selection Logic

Start: Handling
3-Ethylbenzophenone

Assess Task:
- Small quantity transfer?

- Large volume or splash potential?
- Heating or aerosolizing?

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Closed-toe Shoes

  Small Scale / Low Risk

Enhanced PPE:
- Face Shield over Goggles

- Double Gloves (Nitrile)
- Chemical-resistant Apron

Large Scale / Splash Risk  

Is work performed in a
certified chemical fume hood?

Consult EHS for
Respirator Fit-Testing

and Selection

No

Proceed with Work

Yes
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Operational and Disposal Workflow for 3-Ethylbenzophenone

1. Receive Chemical &
Verify Integrity

2. Store in Ventilated,
Secure Location

3. Pre-Handling Prep:
- Review SDS

- Don PPE
- Prepare Fume Hood

4. Handle Chemical
in Fume Hood

5. Decontaminate Work Area
& Doff PPE

6. Segregate & Label
Hazardous Waste

Waste Generated

Contaminated Items

7. Arrange for Professional
Waste Disposal via EHS

End of Cycle

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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